Cas no 1344086-34-5 (5-(propan-2-yloxy)pyrazine-2-carboxylic acid)

5-(propan-2-yloxy)pyrazine-2-carboxylic acid structure
1344086-34-5 structure
Product Name:5-(propan-2-yloxy)pyrazine-2-carboxylic acid
CAS No:1344086-34-5
MF:C8H10N2O3
MW:182.176601886749
CID:2118798
PubChem ID:64266379
Update Time:2024-11-02

5-(propan-2-yloxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-isopropoxypyrazine-2-carboxylic acid
    • 5-(propan-2-yloxy)pyrazine-2-carboxylic acid
    • VJNSNJLSAALFQE-UHFFFAOYSA-N
    • NE50507
    • Z1649677779
    • DA-37254
    • KS-9232
    • 5-Isopropoxypyrazine-2-carboxylicacid
    • SCHEMBL9947622
    • AKOS013587689
    • 1344086-34-5
    • Z1217205114
    • CS-0233379
    • EN300-133123
    • 5-propan-2-yloxypyrazine-2-carboxylic acid
    • Inchi: 1S/C8H10N2O3/c1-5(2)13-7-4-9-6(3-10-7)8(11)12/h3-5H,1-2H3,(H,11,12)
    • InChI Key: VJNSNJLSAALFQE-UHFFFAOYSA-N
    • SMILES: O(C1C=NC(C(=O)O)=CN=1)C(C)C

Computed Properties

  • Exact Mass: 182.06914219g/mol
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.3
  • XLogP3: 0.7

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